Cas no 123150-31-2 (2-Propanone,1-(2(3H)-benzothiazolylidene)-, (E)- (9CI))

• Product Name: 2-Propanone,1-(2(3H)-benzothiazolylidene)-, (E)- (9CI)
• CAS No: 123150-31-2
• MF: C₁₀H₉NOS
• MW: 191.249561071396
• CID: 104286
• PubChem ID: 135678274
• Update Time: 2025-04-18

2-Propanone,1-(2(3H)-benzothiazolylidene)-, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Propanone,1-(2(3H)-benzothiazolylidene)-, (E)- (9CI)
• 164976-51-6
• 123150-31-2
• SCHEMBL18434890
• (Z)-1-(1,3-benzothiazol-2-yl)prop-1-en-2-ol
• SCHEMBL14079742
• (1E)-1-(3H-1,3-benzothiazol-2-ylidene)propan-2-one
• SCHEMBL14403541
• 2-Propanone,1-(2(3H)-benzothiazolylidene)-,(E)-(9CI)
• 1-Propen-2-ol,1-(2-benzothiazolyl)-,(Z)-(9CI)
• 119406-94-9
• (1Z)-1-(1,3-Benzothiazol-2-yl)-1-propen-2-ol

• Inchi： 1S/C10H9NOS/c1-7(12)6-10-11-8-4-2-3-5-9(8)13-10/h2-6,12H,1H3/b7-6-
• InChI Key： STFCVJDRPONJKE-SREVYHEPSA-N
• SMILES： S1C(/C=C(/C)\O)=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 191.04000
• Monoisotopic Mass: 191.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• PSA: 61.10000
• LogP: 1.88000